Cas no 2763909-36-8 (3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid)

• Product Name: 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid
• CAS No: 2763909-36-8
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 5653657
• PubChem ID: 165983848
• Update Time: 2025-10-18

3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methyl-1,2,4-triazine-6-carboxylic acid
• EN300-28262670
• 2763909-36-8
• 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid

• Inchi： 1S/C5H6N4O2/c1-2-3(4(10)11)8-9-5(6)7-2/h1H3,(H,10,11)(H2,6,7,9)
• InChI Key： HTRRVSCDZROGDL-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NC(N)=NN=1)=O

Computed Properties

• Exact Mass: 154.04907545g/mol
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 102Ų

Additional information on 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid

3-Amino-5-methyl-1,2,4-triazine-6-carboxylic Acid (CAS No. 2763909-36-8): An Emerging Compound in Pharmaceutical Research

3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid (CAS No. 2763909-36-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of triazines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The chemical formula of 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid is C₅H₇N₅O₂, and it has a molecular weight of 161.14 g/mol.

The synthesis of 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid involves a series of well-defined chemical reactions. One common method involves the reaction of 5-methyluracil with hydrazine hydrate to form the corresponding hydrazide, followed by cyclization with formamide to yield the desired product. This synthetic route is highly efficient and scalable, making it suitable for large-scale production in industrial settings.

In recent years, 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA replication and repair, thereby disrupting the cell cycle and inducing apoptosis.

Beyond its anticancer properties, 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid has also shown promise in the treatment of infectious diseases. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Additionally, it has been found to exhibit antiviral activity against several RNA viruses, including influenza and coronaviruses. These findings suggest that 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid could be a valuable candidate for the development of new antimicrobial and antiviral agents.

The pharmacokinetic properties of 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid have also been investigated in preclinical studies. Results indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Furthermore, toxicity studies have shown that 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models.

To further explore the therapeutic potential of 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various diseases. Early results from these trials are promising and suggest that 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid could be an effective treatment option for patients with cancer or infectious diseases.

In conclusion, 3-Amino-5-methyl-1,2,4-triazine-6-carboxylic acid (CAS No. 2763909-36-8) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new drugs targeting cancer and infectious diseases. Ongoing research and clinical trials will continue to shed light on the full therapeutic potential of this compound.